4-(2-Fluoro-4-methylphenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-3-5-13(14(16)7-9)12-6-4-11(15(17)18)8-10(12)2/h3-8H,1-2H3,(H,17,18)
• InChI Key: MFZVVFZZFNISDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=C(C=C2)C(=O)O)C)F
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID90689186
• Molecular Weight: 244.26 g/mol
• CAS RN: 1261924-62-2

Description

4-(2-Fluoro-4-methylphenyl)-3-methylbenzoic acid, 95% (hereafter referred to as FMMB) is an organic compound composed of a benzene ring with two methyl substituents and a fluorine atom attached to the 4-position. It is a colorless, crystalline solid with a melting point of 116-118°C, and is soluble in most organic solvents. FMMB is primarily used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of FMMB is not well understood. However, it is believed to act as a proton donor in certain reactions, and it is known to undergo a variety of reactions with organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMMB are not well understood. However, it is believed to be relatively non-toxic, and its use in the synthesis of certain pharmaceuticals suggests that it may have some beneficial effects.

Advantages and Limitations for Lab Experiments

The primary advantage of using FMMB in lab experiments is its relatively low cost and high availability. Additionally, it is relatively non-toxic and has a low melting point, making it easy to handle and store. However, it is important to note that FMMB is a volatile substance, and it should be handled with care in order to avoid any potential hazards.

Future Directions

For research involving FMMB include the development of novel synthesis methods, the exploration of its mechanism of action, and the investigation of its potential biochemical and physiological effects. Additionally, further research is needed to explore its potential applications in the synthesis of fluorescent dyes, organometallic compounds, and other specialty chemicals. Finally, further research is needed to investigate the potential toxicological effects of FMMB.

Synthesis Methods

FMMB can be synthesized through a variety of different methods. One common method involves the reaction of 2-fluoro-4-methylbenzoic acid and methylmagnesium bromide in the presence of an aqueous base. This reaction yields FMMB in an approximate yield of 95%. Another method involves the reaction of 2-fluoro-4-methylbenzoic acid and trimethylsilyl chloride in the presence of an aqueous base. This reaction yields FMMB in an approximate yield of 90%.

Scientific Research Applications

FMMB has a variety of applications in scientific research. It is commonly used as a reagent in the synthesis of pharmaceuticals and agrochemicals. It is also used as a reactant in the synthesis of fluorescent dyes, organometallic compounds, and other specialty chemicals. Additionally, FMMB has been used as a substrate in the enzymatic synthesis of certain pharmaceuticals.